Cas no 2097922-02-4 (N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}thiophene-3-carboxamide)

• Product name: N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}thiophene-3-carboxamide
• CAS No: 2097922-02-4
• MF: C₁₇H₁₅NO₃S
• MW: 313.370903253555
• CID: 6594750
• PubChem ID: 126850890

N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}thiophene-3-carboxamide
• N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}thiophene-3-carboxamide
• 2097922-02-4
• N-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]thiophene-3-carboxamide
• AKOS032465968
• F6517-3632

• Inchi： 1S/C17H15NO3S/c19-15(10-18-17(20)14-7-9-22-11-14)12-3-5-13(6-4-12)16-2-1-8-21-16/h1-9,11,15,19H,10H2,(H,18,20)
• InChI Key： MMVSUCZUFGGFOE-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(NCC(C1C=CC(C2=CC=CO2)=CC=1)O)=O

Computed Properties

• Exact Mass: 313.07726451g/mol
• Monoisotopic Mass: 313.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 90.7Ų

Additional information on N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}thiophene-3-carboxamide

N-{2-[4-(Furan-2-yl)phenyl]-2-hydroxyethyl}thiophene-3-carboxamide: A Comprehensive Overview

N-{2-[4-(Furan-2-yl)phenyl]-2-hydroxyethyl}thiophene-3-carboxamide, with the CAS registry number 2097922-02-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as CAS 2097922-02-4, is characterized by its unique structure, which combines a thiophene ring with a furan-substituted phenol group. The molecule's design allows for a wide range of potential applications, particularly in the development of advanced materials and pharmaceuticals.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiophene carboxylic acid derivative. This is followed by the introduction of the furan-substituted phenol group through a carefully controlled coupling reaction. Recent advancements in catalytic methods have enabled researchers to achieve higher yields and better purity levels, making this compound more accessible for large-scale applications. The use ofgreen chemistry principles in its synthesis has also been explored, aligning with global efforts to reduce environmental impact.

The structural features of CAS 2097922-02-4 make it highly versatile. The thiophene ring contributes to its aromatic stability, while the furan group introduces electron-donating properties, enhancing its reactivity in various chemical transformations. The hydroxyl group on the ethyl chain adds hydrophilicity, which is advantageous in applications requiring controlled solubility. These attributes have been leveraged in recent studies to develop novelorganic semiconductors andbioactive molecules.

In terms of physical properties, CAS 2097922-02-4 exhibits a melting point of approximately 185°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the visible region, indicating potential use inoptoelectronic devices. Recent research has focused on optimizing its electronic properties through functionalization, leading to improved performance inlight-emitting diodes (LEDs) andsensors.

The biological activity of this compound has also been a subject of interest. Studies have demonstrated that it exhibits moderatecancer cell cytotoxicity, suggesting its potential as a lead compound for drug development. Additionally, its ability to interact with specific proteins has been explored for applications inbiosensing. Collaborative efforts between chemists and biologists have further expanded its scope, with ongoing projects aiming to enhance its bioavailability and selectivity.

In conclusion, N-{2-[4-(Furan-2-yl)phenyl]-2-hydroxyethyl}thiophene-3-carboxamide (CAS 2097922-02-4) stands as a prime example of how innovative chemical design can lead to multifunctional compounds with diverse applications. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in both academic research and industrial innovation.